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Compound of Interest

Carboxyphosphamide Benzyl
Ester-d4

Cat. No.: B13444977

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies
typically presented in a Certificate of Analysis (CofA) for Carboxyphosphamide Benzyl Ester-
d4. This document serves as a critical quality assurance record, detailing the identity, purity,
and characterization of this stable isotope-labeled compound, which is essential for its use in
research and development.

Physicochemical and Analytical Data Summary

The following tables summarize the key quantitative data for Carboxyphosphamide Benzyl
Ester-d4.

Table 1: Physicochemical Properties
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Property Value

3-[[Amino[bis(2-
Chemical Name chloroethyl)amino]phosphinyl]oxy]propanoic
Acid-d4 Benzyl Ester

CAS Number 1276302-73-8

Molecular Formula C14H17D4CI2N204P

Molecular Weight 387.23 g/mol

Appearance Off-White to Pale Yellow Solid[1]

Storage Conditions 2-8°C Refrigerator, Under Inert Atmosphere[1]

Table 2: Typical Analytical Specifications

Test Method Specification
) High-Performance Liquid
Purity (HPLC) >98%
Chromatography
] ] Nuclear Magnetic Resonance
Chemical Identity (*H NMR) Conforms to Structure
Spectroscopy

Nuclear Magnetic Resonance

Chemical Identity (3*P NMR) Conforms to Structure
Spectroscopy

Mass Identity (MS) Mass Spectrometry Conforms to Molecular Weight

Isotopic Purity Mass Spectrometry or NMR > 98% Deuterium Incorporation

Experimental Protocols

Detailed methodologies for the characterization of Carboxyphosphamide Benzyl Ester-d4
are outlined below. These protocols are representative of the standard procedures used in
quality control laboratories.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is designed to determine the purity of Carboxyphosphamide Benzyl Ester-d4 by
separating it from any potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).
» Mobile Phase: A gradient of acetonitrile and water.

e Flow Rate: 1.0 mL/min.

e Detection: UV absorbance at 210 nm.

e Procedure: A sample of the compound is dissolved in the mobile phase and injected into the
HPLC system. The retention time of the main peak is recorded, and the area percentage of
this peak relative to the total peak area is calculated to determine the purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy is employed to confirm the chemical structure of Carboxyphosphamide
Benzyl Ester-d4.

 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).
e 'H NMR Protocol:
o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCIs).

o Analysis: The *H NMR spectrum is acquired, and the chemical shifts, multiplicities, and
integrations of the signals are analyzed to confirm the presence of the benzyl ester and
other structural features, and the absence of significant proton signals at the deuterated
positions.

e 3P NMR Protocol:
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o Sample Preparation: The same sample used for *H NMR can be used.

o Analysis: The 3P NMR spectrum is acquired to confirm the presence of the phosphorus
center and its chemical environment, which is characteristic of the phosphorodiamidate

group.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is used to confirm the molecular weight and assess the isotopic enrichment
of Carboxyphosphamide Benzyl Ester-d4.

 Instrumentation: A high-resolution mass spectrometer (e.g., ESI-TOF or Orbitrap).
 lonization Mode: Electrospray lonization (ESI) in positive mode.

e Procedure: The sample is dissolved in a suitable solvent and infused into the mass
spectrometer. The mass-to-charge ratio (m/z) of the molecular ion is measured and
compared to the theoretical mass of the deuterated compound. The isotopic distribution is
analyzed to confirm the incorporation of four deuterium atoms.

Visualized Workflows and Pathways

The following diagrams illustrate the metabolic context and quality control workflow relevant to
Carboxyphosphamide Benzyl Ester-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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